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Compound of Interest

Compound Name: BHQ-2 NHS

Cat. No.: B560507 Get Quote

This guide provides immediate safety, logistical, and operational protocols for the use of BHQ-2
NHS (N-hydroxysuccinimide) ester in a laboratory setting. Adherence to these procedures is

critical for ensuring personnel safety and maintaining experimental integrity.

I. Core Safety and Handling
BHQ-2 NHS ester is a reactive chemical that requires careful handling. The primary hazards

include potential skin and eye irritation, and it may be harmful if swallowed or inhaled.[1]

Standard laboratory best practices should be strictly followed.

Personal Protective Equipment (PPE):

Gloves: Nitrile gloves are mandatory to prevent skin contact.[2] Always change gloves

immediately if they become contaminated.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn at

all times.

Lab Coat: A standard lab coat should be worn to protect personal clothing.

Respiratory Protection: If there is a risk of generating dust or aerosols, work in a well-

ventilated area or a chemical fume hood.

Handling Procedures:
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Avoid direct contact with skin and eyes.[1]

Do not breathe in dust.[1]

Weigh and prepare solutions in a well-ventilated area or a chemical fume hood.

Keep the container tightly closed when not in use.[1]

II. Logistical Information
Storage and Stability:

Store BHQ-2 NHS ester at -20°C for long-term storage (up to 1 month) or -80°C for extended

periods (up to 6 months).[3]

Some suppliers recommend storage at -15 to -30°C.[4]

The material is light-sensitive and should be stored in the dark.[5]

Protect from moisture to prevent hydrolysis of the NHS ester.

Solubility:

BHQ-2 NHS ester is soluble in anhydrous dimethylformamide (DMF) and dimethyl sulfoxide

(DMSO).[6]

III. Quantitative Data Summary
The following table summarizes the key quantitative properties of BHQ-2 NHS ester.
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Property Value Reference

Molecular Formula C₂₉H₂₉N₇O₈ [4][7]

Molecular Weight 603.59 g/mol [6][7]

Appearance Dark purple solid [4][8]

Maximum Absorption (λmax) 579 nm [4][8][9]

Extinction Coefficient at λmax 38,000 cm⁻¹M⁻¹ [4][6][8]

Quenching Range 560 - 670 nm [6][7][10]

IV. Experimental Protocols
General Labeling of Amine-Containing Molecules:

BHQ-2 NHS ester is used to label primary amines on molecules such as proteins, amine-

modified oligonucleotides, and other amine-containing compounds.[7][10] The NHS ester

reacts with the primary amine to form a stable amide bond.[6][7]

Step-by-Step Protocol for Protein Labeling:

Prepare Protein Solution: Dissolve the protein in a suitable buffer at a pH of 7-9.[6][7] Buffers

such as phosphate-buffered saline (PBS) or bicarbonate buffer are commonly used. Avoid

buffers containing primary amines (e.g., Tris), as they will compete with the labeling reaction.

Prepare BHQ-2 NHS Ester Stock Solution: Immediately before use, dissolve the BHQ-2
NHS ester in anhydrous DMF or DMSO.

Labeling Reaction: Add a molar excess of the BHQ-2 NHS ester stock solution to the protein

solution. The optimal molar ratio will need to be determined empirically but a starting point of

a 10- to 20-fold molar excess of the dye is common.

Incubation: Incubate the reaction mixture at room temperature for 1-2 hours, protected from

light. Gentle mixing during incubation can improve labeling efficiency.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.biosearchtech.com/nucleic-acid-chemistry-reagents-and-instruments/modified-oligo-synthesis-reagents/fluorophores-and-quenchers/bhq/bhq-2-carboxylic-acid%2C-succinimidyl-ester/p/NACI6-025
https://www.biochempartner.com/reference-1834170
https://vectorlabs.com/products/ubq-2-nhs-ester/
https://www.biochempartner.com/reference-1834170
https://www.biosearchtech.com/nucleic-acid-chemistry-reagents-and-instruments/modified-oligo-synthesis-reagents/fluorophores-and-quenchers/bhq/bhq-2-carboxylic-acid%2C-succinimidyl-ester/p/NACI6-025
https://www.biosearchtech.com/nucleic-acid-chemistry-reagents-and-instruments/modified-oligo-synthesis-reagents/fluorophores-and-quenchers/bhq/bhq-2-carboxylic-acid/p/NACI6-024
https://www.biosearchtech.com/nucleic-acid-chemistry-reagents-and-instruments/modified-oligo-synthesis-reagents/fluorophores-and-quenchers/bhq/bhq-2-carboxylic-acid%2C-succinimidyl-ester/p/NACI6-025
https://www.biosearchtech.com/nucleic-acid-chemistry-reagents-and-instruments/modified-oligo-synthesis-reagents/fluorophores-and-quenchers/bhq/bhq-2-carboxylic-acid/p/NACI6-024
http://www.genelink.com/newsite/products/MODPDFFILES/26-6733.pdf
https://www.biosearchtech.com/nucleic-acid-chemistry-reagents-and-instruments/modified-oligo-synthesis-reagents/fluorophores-and-quenchers/bhq/bhq-2-carboxylic-acid%2C-succinimidyl-ester/p/NACI6-025
https://vectorlabs.com/products/ubq-2-nhs-ester/
https://www.biosearchtech.com/nucleic-acid-chemistry-reagents-and-instruments/modified-oligo-synthesis-reagents/fluorophores-and-quenchers/bhq/bhq-2-carboxylic-acid/p/NACI6-024
https://vectorlabs.com/products/ubq-2-nhs-ester/
https://www.biochempartner.com/reference-1834170
https://www.medchemexpress.com/bhq-2-nhs.html
https://www.benchchem.com/product/b560507?utm_src=pdf-body
https://www.biochempartner.com/reference-1834170
https://www.medchemexpress.com/bhq-2-nhs.html
https://vectorlabs.com/products/ubq-2-nhs-ester/
https://www.biochempartner.com/reference-1834170
https://vectorlabs.com/products/ubq-2-nhs-ester/
https://www.biochempartner.com/reference-1834170
https://www.benchchem.com/product/b560507?utm_src=pdf-body
https://www.benchchem.com/product/b560507?utm_src=pdf-body
https://www.benchchem.com/product/b560507?utm_src=pdf-body
https://www.benchchem.com/product/b560507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Remove the unreacted BHQ-2 NHS ester and byproducts. This is typically

achieved by size exclusion chromatography (e.g., a Sephadex G-25 column), dialysis, or

tangential flow filtration.

V. Disposal Plan
Waste Disposal:

All waste containing BHQ-2 NHS ester should be considered chemical waste.

Dispose of solid waste and contaminated materials (e.g., pipette tips, tubes) in a designated

hazardous waste container.

Liquid waste containing BHQ-2 NHS ester should be collected in a sealed, properly labeled

hazardous waste container.

Follow all federal, state, and local regulations for the disposal of chemical waste.[11] Do not

pour down the drain.[11]
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Caption: Experimental workflow for labeling a protein with BHQ-2 NHS ester.
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Caption: Logical relationship of the BHQ-2 NHS ester labeling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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